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Compound of Interest

Compound Name: A-385358

Cat. No.: B1664228

For researchers, scientists, and drug development professionals handling A-385358,
adherence to strict safety and disposal protocols is paramount to ensure personal safety and
environmental protection. This document provides a comprehensive guide to the proper
handling, storage, and disposal of A-385358, in accordance with established safety data.

Chemical and Physical Properties

A summary of the key quantitative data for A-385358 is presented in the table below for easy

reference.
Property Value
CAS Number 406228-55-5
Molecular Formula C32H41Ns505S2
Molecular Weight 639.83 g/mol
Storage -20°C (powder) or -80°C (in solvent)[1]

Hazard Identification and Safety Precautions

A-385358 is classified as a hazardous substance with the following primary concerns[1]:

¢ Acute Oral Toxicity (Category 4): Harmful if swallowed.
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e Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.

Precautionary Measures:
To mitigate risks, the following safety measures must be implemented:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side-shields, protective gloves, and impervious clothing[1]. A suitable respirator
should be used when handling the compound[1].

e Engineering Controls: Work in a well-ventilated area, preferably within a fume hood, to avoid
inhalation of dust or aerosols. An accessible safety shower and eye wash station must be
readily available[1].

» Handling: Avoid contact with eyes, skin, and clothing. Do not eat, drink, or smoke when using
this product. Wash hands and any exposed skin thoroughly after handling[1].

o Storage: Keep the container tightly sealed in a cool, well-ventilated area, away from direct
sunlight and sources of ignition[1].

Accidental Release and First Aid Measures

Accidental Release:

In the event of a spill, follow these procedures:

e Evacuate: Immediately evacuate the area.

» Personal Protection: Don full personal protective equipment before addressing the spill[1].

o Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses[1].

o Clean-up: For solutions, absorb the spill with a finely-powdered liquid-binding material such
as diatomite or universal binders. Decontaminate surfaces and equipment by scrubbing with
alcohol[1].
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» Disposal: Dispose of all contaminated materials as hazardous waste according to the
disposal procedures outlined below[1].

First Aid:

o If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse the
mouth with water[1].

o Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts
of water, separating eyelids to ensure adequate flushing. Seek prompt medical attention[1].

» Skin Contact: Thoroughly rinse the affected skin with large amounts of water. Remove
contaminated clothing and shoes and seek medical advice[1].

e Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen and seek medical attention.

Disposal Procedures

The primary directive for the disposal of A-385358 and its containers is to "Dispose of contents/
container to an approved waste disposal plant"[1]. This ensures that the compound, which is
highly toxic to aquatic life, does not enter the environment.

The following workflow outlines the step-by-step process for the proper disposal of A-385358
waste.
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Waste Generation & Segregation

Generate A-385358 Waste
(e.g., unused compound, contaminated labware)

i

Segregate as Hazardous Chemical Waste

Packagingv& Labeling

Place in a designated, compatible,
and sealed waste container

'

Label container clearly:
'Hazardous Waste - A-385358"
and other required information

Storage &|Collection

Store in a designated, secure,
and well-ventilated area

'

Arrange for collection by an
approved hazardous waste disposal service

Final Disposal

y

Transport to an approved
waste disposal plant

'

Incineration or other approved
destruction method

Click to download full resolution via product page

A-385358 Hazardous Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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